![molecular formula C11H16N2O B1419011 1-N-(oxan-4-yl)benzene-1,4-diamine CAS No. 1153226-71-1](/img/structure/B1419011.png)
1-N-(oxan-4-yl)benzene-1,4-diamine
Overview
Description
1-N-(oxan-4-yl)benzene-1,4-diamine is a chemical compound with the molecular formula C11H16N2O . It is also known by other synonyms such as N1-(oxan-4-yl)benzene-1,4-diamine .
Molecular Structure Analysis
The molecular structure of 1-N-(oxan-4-yl)benzene-1,4-diamine consists of a benzene ring substituted with two amine groups and an oxan-4-yl group . The molecular weight of this compound is 192.26 g/mol.Scientific Research Applications
Synthesis of Heterocyclic Compounds
1-N-(oxan-4-yl)benzene-1,4-diamine: is utilized in the synthesis of various heterocyclic compounds, which are crucial in pharmaceutical research. These compounds often exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties .
Catalysis
This compound serves as a ligand in catalysis. By coordinating with metal centers, it can influence the reactivity, selectivity, and properties of metal complexes, which are widely used in materials science and chemical research .
Nanotechnology
In nanotechnology, 1-N-(oxan-4-yl)benzene-1,4-diamine can be grafted onto nanoparticles to create novel nanocatalysts. These catalysts are used for their large specific surface area and ease of separation from reaction mixtures .
Magnetic Materials
When functionalized on magnetic nanoparticles, such as Fe3O4@MCM-41, this compound contributes to the development of magnetic materials that have applications in data storage and spintronics .
properties
IUPAC Name |
4-N-(oxan-4-yl)benzene-1,4-diamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O/c12-9-1-3-10(4-2-9)13-11-5-7-14-8-6-11/h1-4,11,13H,5-8,12H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FTXWFTJLCSYUIF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1NC2=CC=C(C=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-N-(oxan-4-yl)benzene-1,4-diamine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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